Cas no 1443207-65-5 (1,3-dimethyl-5-(prop-2-yn-1-yl)benzene)

• Product Name: 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene
• CAS No: 1443207-65-5
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 6344867
• PubChem ID: 165708980
• Update Time: 2025-08-05

1,3-dimethyl-5-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene
• EN300-1820959
• 1443207-65-5

• Inchi： 1S/C11H12/c1-4-5-11-7-9(2)6-10(3)8-11/h1,6-8H,5H2,2-3H3
• InChI Key： VWTNLVGJKMAARE-UHFFFAOYSA-N
• SMILES： C1(CC#C)C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 144.093900383g/mol
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene

Chemical Profile of 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene (CAS No. 1443207-65-5)

1,3-dimethyl-5-(prop-2-yn-1-yl)benzene, identified by its CAS number 1443207-65-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This aromatic hydrocarbon derivative features a benzene core substituted with two methyl groups at the 1 and 3 positions, and an alkyne group at the 5 position. The unique structural configuration of this compound imparts distinct chemical properties, making it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene consists of a highly conjugated system, which enhances its reactivity and potential utility in synthetic chemistry. The presence of the propargyl group (prop-2-yn-1-yl) introduces a reactive site that can participate in various coupling reactions, such as Sonogashira couplings, which are widely employed in medicinal chemistry for constructing complex molecular frameworks. This reactivity makes the compound a valuable intermediate in the synthesis of biologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene and its derivatives. Preliminary studies have suggested that this compound may exhibit interesting biological activities due to its structural resemblance to known pharmacophores. For instance, the benzene ring with substituents at specific positions is a common motif in many therapeutic agents, including anticonvulsants and anti-inflammatory drugs. The alkyne functionality further opens up possibilities for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific biological targets.

One of the most compelling aspects of 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene is its potential application in the development of novel materials. The conjugated system and aromaticity of this compound make it an attractive candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify the electron delocalization within the molecule can lead to enhanced charge transport properties, which are crucial for improving the performance of these devices. Additionally, the compound's stability under various conditions makes it suitable for industrial applications where chemical robustness is essential.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the electronic structure and reactivity of 1,3-dimethyl-5-(prop-2-yn-1-yl)benzene. High-level ab initio calculations and density functional theory (DFT) studies have provided insights into how different substituents influence the molecule's electronic properties. These computational approaches have been instrumental in predicting reaction outcomes and optimizing synthetic routes, thereby accelerating the discovery process. The integration of experimental data with theoretical models has further validated these findings, reinforcing the compound's potential as a versatile building block in chemical synthesis.

The synthesis of 1,3-dimethyl-5-(prop-2-yn-1-yt)benzene presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic systems have enabled more efficient synthetic strategies. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the benzene core with minimal byproducts. These advancements have not only streamlined the synthesis but also reduced costs associated with producing this compound on an industrial scale.

The pharmacological evaluation of 1,3-dimethyl -5-(prop -2 -yn -1 -yl )benzene is still in its early stages, but initial results are promising. In vitro studies have shown that certain derivatives exhibit moderate activity against specific enzymes implicated in inflammatory diseases. The propargyl group provides a handle for further functionalization, allowing researchers to explore modifications that could enhance potency or selectivity. Additionally, animal models have been utilized to assess acute toxicity profiles and preliminary pharmacokinetic parameters. These studies provide a foundation for designing more targeted experiments aimed at elucidating the therapeutic potential of this compound.

The material science applications of 1 ,3 -dimethyl -5 -( prop -2 -yn -1 -yl )benzene are equally fascinating . Researchers have demonstrated its utility as a precursor for synthesizing polymers with tailored electronic properties . By incorporating this compound into conjugated polymers , scientists have achieved improved charge mobility , which is critical for applications such as flexible displays and solar cells . Furthermore , its compatibility with existing polymerization techniques makes it a practical choice for large-scale production . As demand for sustainable and high-performance materials grows , compounds like 1 ,3 -dimethyl -5 -( prop -2 -yn - 1 yl )benzene are likely to play an increasingly important role.

The future direction sfor research on 1 ,3 dimethyl 5 ( prop 2 yn 1 yl )benzene are diverse and exciting . On one hand , there is considerable scope for developing new synthetic methodologies that could simplify its production while maintaining high quality standards . On another hand , expanding its pharmacological profile through structure Activity relationship studies could uncover novel therapeutic applications . Collaborative efforts between academia and industry will be essential to translate laboratory findings into real-world solutions . As our understanding o f this compound grows , so too will its impact on both chemistry research nd technological innovation p >